Cas no 109578-13-4 (Pentanoic acid, 2-acetyl-2-propyl-, methyl ester)

• Product Name: Pentanoic acid, 2-acetyl-2-propyl-, methyl ester
• CAS No: 109578-13-4
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 1192911
• PubChem ID: 10932477
• Update Time: 2025-04-20

Pentanoic acid, 2-acetyl-2-propyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-acetyl-2-propyl-, methyl ester
• 2-Acetyl-2-propylvaleric acid methyl ester
• methyl 2-acetyl-2-propylpentanoate
• DTXSID70448793
• methyl2-acetyl-2-propylpentanoate
• 109578-13-4
• SCHEMBL9723233
• F84743
• AKOS018116747

• Inchi： 1S/C11H20O3/c1-5-7-11(8-6-2,9(3)12)10(13)14-4/h5-8H2,1-4H3
• InChI Key： NFLFMQZYMDXRQP-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)=O)(CCC)CCC)=O

Computed Properties

• Exact Mass: 200.1413
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives